3-(4-methylphenyl)-1-oxo-N-(2-oxo-2H-chromen-6-yl)-3,4-dihydro-1H-isochromene-6-carboxamide
Overview
Description
The compound “3-(4-methylphenyl)-1-oxo-N-(2-oxo-2H-chromen-6-yl)-3,4-dihydro-1H-isochromene-6-carboxamide” is a complex organic molecule. It is a derivative of coumarin , a class of organic compounds that are widely found in nature and have significant biological and pharmaceutical properties .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name and the general properties of coumarin derivatives. It likely contains a coumarin core structure, which is a benzopyrone, meaning it consists of a benzene ring fused with a pyrone nucleus . The various substituents mentioned in the name of the compound are attached to this core structure at specific positions .Scientific Research Applications
- Coumarins, including derivatives of 3-(4-methylphenyl)-1-oxo-N-(2-oxo-2H-chromen-6-yl)-3,4-dihydro-1H-isochromene-6-carboxamide, have shown significant anticancer potential. Researchers have explored their mechanisms of action, such as inhibition of carbonic anhydrase, microtubule polymerization, and tumor angiogenesis .
- Coumarins are known for their anti-inflammatory effects. The 3-(4-methylphenyl) derivative could be investigated further for its potential in managing inflammatory conditions .
- Coumarins have demonstrated antibacterial and antifungal properties. Researchers could explore the efficacy of 3-(4-methylphenyl)-1-oxo-N-(2-oxo-2H-chromen-6-yl)-3,4-dihydro-1H-isochromene-6-carboxamide against specific pathogens .
- Coumarins have been studied as potential inhibitors of cholinesterase and monoamine oxidase enzymes. These properties are relevant in neurodegenerative diseases and mental health research .
- Coumarin-based fluorescent chemosensors find applications in bioorganic chemistry and molecular recognition. Researchers could explore the sensing capabilities of this compound .
Anticancer Activity
Anti-Inflammatory Properties
Antibacterial and Antifungal Activities
Cholinesterase and Monoamine Oxidase Inhibition
Materials Science and Fluorescent Chemosensors
Building Blocks for Novel Anticancer Agents
Safety and Hazards
properties
IUPAC Name |
3-(4-methylphenyl)-1-oxo-N-(2-oxochromen-6-yl)-3,4-dihydroisochromene-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19NO5/c1-15-2-4-16(5-3-15)23-14-19-12-18(6-9-21(19)26(30)32-23)25(29)27-20-8-10-22-17(13-20)7-11-24(28)31-22/h2-13,23H,14H2,1H3,(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQAXHVYMVVIQDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC3=C(C=CC(=C3)C(=O)NC4=CC5=C(C=C4)OC(=O)C=C5)C(=O)O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-methylphenyl)-1-oxo-N-(2-oxo-2H-chromen-6-yl)-3,4-dihydro-1H-isochromene-6-carboxamide | |
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